Cas no 2248334-58-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate
• CAS No: 2248334-58-7
• MF: C₂₂H₁₃NO₅
• MW: 371.342325925827
• CID: 6103217
• PubChem ID: 165733163
• Update Time: 2025-07-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522670
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate
• 2248334-58-7

• Inchi： 1S/C22H13NO5/c1-12-14-11-10-13-6-2-3-7-15(13)19(14)27-18(12)22(26)28-23-20(24)16-8-4-5-9-17(16)21(23)25/h2-11H,1H3
• InChI Key： OKSPXWYLMALULL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 371.07937252g/mol
• Monoisotopic Mass: 371.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate (CAS No. 2248334-58-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate (CAS No. 2248334-58-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the isoindole-1,3-dione and naphthofuran moieties, make it a promising candidate for applications in drug discovery and advanced material design. Researchers are particularly interested in its potential as a photoactive material or biologically active scaffold, aligning with current trends in sustainable chemistry and targeted therapeutics.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate due to their versatile pharmacological properties. The presence of both furan and isoindole rings in its structure suggests potential interactions with biological targets, making it relevant to studies on enzyme inhibition or receptor modulation. This aligns with frequent search queries such as "new heterocyclic compounds for drug development" and "bioactive furan derivatives," reflecting the compound's relevance to cutting-edge research.

From a synthetic chemistry perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate offers opportunities for further derivatization, a topic frequently searched by organic chemists. The compound's naphtho[1,2-b]furan core is particularly noteworthy, as this structural motif is associated with luminescent properties in materials science. Current research trends in organic electronics and optoelectronic materials have increased demand for such specialized building blocks, making this compound a subject of interest in both academic and industrial settings.

The stability and solubility profile of CAS No. 2248334-58-7 have become key discussion points in online scientific forums, with researchers investigating its compatibility with various green chemistry protocols. As sustainability becomes a priority in chemical synthesis, questions about the compound's environmental impact and potential for biodegradable material applications have emerged. These aspects directly address common search queries related to "eco-friendly heterocyclic compounds" and "sustainable pharmaceutical intermediates," demonstrating the compound's alignment with contemporary research priorities.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, topics frequently searched by analytical chemists. The compound's crystalline properties and potential for polymorphism are of particular interest in pharmaceutical development, where solid-state characteristics significantly influence drug performance. This connects to trending searches about "crystal engineering of pharmaceutical compounds" and "molecular characterization techniques."

In the context of intellectual property, CAS 2248334-58-7 has been the subject of several patent applications, particularly in areas related to functional materials and medicinal chemistry. The compound's structural complexity and potential for creating novel derivatives make it valuable for proprietary research, addressing common inquiries about "patented heterocyclic compounds" and "IP-protected chemical entities." Its applications may span multiple industries, from advanced materials to pharmaceutical intermediates, reflecting the interdisciplinary nature of modern chemical research.

Future research directions for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methylnaphtho[1,2-b]furan-2-carboxylate may explore its potential in catalysis or as a molecular probe, areas that consistently appear in scientific literature searches. The compound's ability to participate in click chemistry reactions or serve as a ligand in coordination chemistry could open new avenues for investigation. These possibilities align with current research trends toward multifunctional molecules and smart materials, ensuring continued interest in this structurally intriguing compound.